Cas no 1806394-30-8 (2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one)
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one
-
- Inchi: 1S/C11H7BrF6O2S/c1-5(12)8(19)6-3-2-4-7(20-10(13,14)15)9(6)21-11(16,17)18/h2-5H,1H3
- InChI Key: CVWJSWJUQNJIAN-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC=C(C=1SC(F)(F)F)OC(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 373
- XLogP3: 5.7
- Topological Polar Surface Area: 51.6
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013012936-250mg |
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one |
1806394-30-8 | 97% | 250mg |
494.40 USD | 2021-06-25 | |
| Alichem | A013012936-500mg |
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one |
1806394-30-8 | 97% | 500mg |
798.70 USD | 2021-06-25 | |
| Alichem | A013012936-1g |
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one |
1806394-30-8 | 97% | 1g |
1,460.20 USD | 2021-06-25 |
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one
Introduction to 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806394-30-8)
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806394-30-8, is characterized by its intricate molecular structure, which includes a bromine substituent and a phenyl ring modified with both trifluoromethoxy and trifluoromethylthio functional groups. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.
The significance of this compound lies in its potential applications in drug discovery and development. The presence of multiple fluorinated groups enhances its electronic properties, making it a versatile building block for designing molecules with specific biological activities. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy, thereby facilitating the rational design of new drugs.
In the context of current research, 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one has been explored as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases. The bromine atom in the molecule allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures found in many bioactive compounds.
The trifluoromethoxy and trifluoromethylthio groups contribute to the lipophilicity and metabolic stability of the compound, attributes that are highly desirable in drug candidates. These groups can also modulate the binding affinity of the molecule to its target enzyme or receptor, thereby influencing its therapeutic efficacy. For instance, studies have shown that fluorinated aromatic rings can enhance the binding interactions between small molecules and protein targets, leading to improved drug potency.
Moreover, the synthesis of 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. The process typically begins with the preparation of a brominated phenyl derivative, followed by selective functionalization at the 3-position with a trifluoromethoxy group. Subsequent introduction of a trifluoromethylthio group at the 2-position completes the molecular architecture. Each step must be carefully optimized to ensure high yield and purity, underscoring the compound's complexity and the precision demanded in its preparation.
Recent publications have demonstrated the utility of this compound in generating libraries of diverse scaffolds for high-throughput screening (HTS). By leveraging its structural flexibility, researchers can rapidly explore new chemical spaces, increasing the likelihood of identifying lead compounds with desirable pharmacological profiles. The ability to fine-tune electronic and steric properties through strategic modifications makes 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one an indispensable tool in medicinal chemistry.
The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules often leads to improved pharmacological properties, including enhanced bioavailability, prolonged half-life, and increased resistance to metabolic degradation. The specific arrangement of fluorine atoms in 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one exemplifies how these elements can be strategically employed to modulate molecular behavior.
In conclusion, 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806394-30-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile reactivity make it a valuable asset for researchers aiming to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly pivotal role in addressing unmet medical needs.
1806394-30-8 (2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)